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Compound of Interest

Compound Name: 2-Chloro-5-nitrotoluene

Cat. No.: B086962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, handling procedures, and disposal plans for 2-
Chloro-5-nitrotoluene. Adherence to these guidelines is critical for ensuring a safe laboratory

environment.

Hazard Summary
2-Chloro-5-nitrotoluene is a hazardous chemical that poses significant health risks. It is

harmful if swallowed, inhaled, or comes into contact with the skin.[1][2] The substance causes

skin and serious eye irritation.[1] Prolonged or repeated exposure may lead to organ damage.

[1] It is also toxic to aquatic life with long-lasting effects.[1]

Hazard Description

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled.[1][2]

Skin Corrosion/Irritation Causes skin irritation.[1][2]

Eye Damage/Irritation Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity
May cause damage to organs through

prolonged or repeated exposure.[1]

Aquatic Hazard Toxic to aquatic life with long-lasting effects.[1]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-Chloro-5-
nitrotoluene. The recommended PPE provides a barrier against potential exposure and

minimizes health risks.

Protection Type Specific Recommendations

Eye and Face Protection

Wear safety glasses with side-shields

conforming to EN166, or chemical splash

goggles.[3] A face shield may be necessary for

tasks with a high risk of splashing.[4]

Skin Protection

Chemical-resistant gloves (e.g., butyl rubber or

nitrile) must be worn.[3][5] Always inspect

gloves for integrity before use. Wear a lab coat

or chemical-resistant apron.[6] For extensive

handling, chemical-resistant coveralls may be

required.[7]

Respiratory Protection

Use in a well-ventilated area.[2] If dust or

aerosols may be generated, a NIOSH-approved

respirator with appropriate cartridges should be

used.[8]

Footwear

Closed-toe shoes are required. For handling

larger quantities or in case of spill risk,

chemical-resistant, steel-toed boots are

recommended.[7]

Operational Plan for Handling 2-Chloro-5-
nitrotoluene
This step-by-step guide outlines the procedures for the safe handling of 2-Chloro-5-
nitrotoluene from preparation to disposal.

1. Preparation:
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Ensure a well-ventilated work area, preferably a chemical fume hood.

Assemble all necessary PPE and ensure it is in good condition.

Have an emergency eyewash station and safety shower readily accessible.[1]

Prepare a designated waste container for 2-Chloro-5-nitrotoluene waste.

2. Handling:

Wear all required PPE before handling the chemical.

Avoid the formation of dust and aerosols.[8]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling.[1]

Keep the container tightly closed when not in use.[1]

3. Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep containers tightly closed to prevent leakage.[1]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[9]

4. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[10]

If on Skin: Immediately wash the affected area with plenty of soap and water for at least 15

minutes.[1] Remove contaminated clothing. If skin irritation persists, seek medical attention.

[1]

If in Eyes: Immediately rinse eyes with plenty of water for at least 15 minutes, also under the

eyelids.[1] Seek immediate medical attention.[1]
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If Swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards.[1] Seek immediate medical attention.[1]

Disposal Plan
All waste containing 2-Chloro-5-nitrotoluene must be treated as hazardous waste.

Waste Collection: Collect all solid and liquid waste in designated, properly labeled, and

sealed containers.

Disposal Method: Dispose of the waste through an approved waste disposal plant.[1][2] Do

not dispose of it in the sanitary sewer system or the environment.[1] Chemical waste

generators must adhere to local, regional, and national hazardous waste regulations for

complete and accurate classification and disposal.[1]

Chemical Spill Workflow
The following diagram outlines the logical workflow for responding to a chemical spill of 2-
Chloro-5-nitrotoluene.
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Spill Occurs

Evacuate Immediate Area
Alert Others

Assess the Spill
(Size and Hazard)

Don Appropriate PPE

Contain the Spill
(Use absorbent material)

Clean Up Spill Residue

Decontaminate Area and Equipment

Dispose of Contaminated Materials
as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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